Cas no 2060593-56-6 (5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid)

• Product Name: 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• CAS No: 2060593-56-6
• MF: C₈H₄F₃N₃O₂
• MW: 231.131471633911
• MDL: MFCD31642604
• CID: 4635792
• Update Time: 2025-05-25

5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid
• 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid(WXFC0348)

• MDL： MFCD31642604
• Inchi： 1S/C8H4F3N3O2/c9-8(10,11)4-2-1-3-5-12-6(7(15)16)13-14(4)5/h1-3H,(H,15,16)
• InChI Key： HSTGOYTZJAHMLL-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=NN1C(C(F)(F)F)=CC=C2

Additional information on 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid

Comprehensive Overview of 5-(Trifluoromethyl)-[1,2,4]Triazolo[1,5-a]Pyridine-2-Carboxylic Acid (CAS No. 2060593-56-6)

5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 2060593-56-6) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This trifluoromethyl-substituted triazolopyridine derivative is characterized by its unique molecular structure, combining a triazole ring fused with a pyridine core, further functionalized with a carboxylic acid group. The presence of the trifluoromethyl (-CF₃) moiety enhances its lipophilicity and metabolic stability, making it a promising scaffold for drug discovery.

In recent years, the demand for fluorinated heterocycles like 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid has surged due to their applications in designing kinase inhibitors, antiviral agents, and crop protection chemicals. Researchers are particularly interested in its potential to modulate protein-protein interactions, a hot topic in targeted cancer therapies. The compound’s CAS No. 2060593-56-6 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid typically involves multi-step reactions, including cyclization and fluorination strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing the growing need for sustainable green chemistry practices. These innovations align with the industry’s shift toward environmentally friendly synthesis, a key concern among modern chemists.

From a commercial perspective, CAS 2060593-56-6 is often listed by specialty chemical suppliers as a building block for high-performance materials. Its triazolopyridine backbone is leveraged in developing OLED materials and organic semiconductors, areas gaining traction due to the rise of flexible electronics. Additionally, its carboxylic acid group allows for further derivatization, enabling the creation of bioconjugates for diagnostic applications.

Analytical characterization of this compound involves techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring compliance with stringent quality control standards. Regulatory bodies emphasize the importance of impurity profiling, especially for compounds used in preclinical studies. This aligns with the increasing focus on AI-driven drug discovery, where computational tools predict ADMET properties to accelerate R&D cycles.

In summary, 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine-2-carboxylic acid (CAS No. 2060593-56-6) represents a versatile chemical entity with cross-disciplinary applications. Its integration into cutting-edge research underscores the compound’s role in addressing global challenges, from personalized medicine to sustainable agriculture. As the scientific community continues to explore its potential, this compound remains a focal point for innovation.